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Compound of Interest

Compound Name: 5-Chloro-2-iodobenzaldehyde

CAS No.: 1001334-22-0

Cat. No.: B2444130 Get Quote

CAS No: 1001334-22-0 | Formula: C₇H₄ClIO | MW: 266.46 g/mol

Executive Summary
5-Chloro-2-iodobenzaldehyde is a di-halogenated benzaldehyde derivative primarily utilized

as a scaffold in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-

Hartwig) due to the orthogonal reactivity of the aryl-iodide and aryl-chloride bonds.[1]

While often treated as a simple reagent, its physical appearance is a primary diagnostic

indicator of chemical integrity. This guide details how to interpret its macroscopic properties to

assess purity, stability, and suitability for downstream applications.

Part 1: The Macroscopic Profile
Standard Physical Appearance
In its pure form, 5-Chloro-2-iodobenzaldehyde exists as a crystalline solid.
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Property Specification Diagnostic Note

Physical State Solid (Crystalline Powder)

If liquid or oily, significant

solvent retention or eutectic

impurity exists.

Color White to Pale Yellow

Deep Yellow/Brown: Indicates

free iodine (

) liberation. White Crusting:

Indicates oxidation to benzoic

acid.

Odor
Faint, characteristic aldehyde

(Almond-like)

Acrid/Acidic: Indicates

hydrolysis or oxidation to 5-

chloro-2-iodobenzoic acid.

Solubility
Soluble in DCM, EtOAc,

DMSO; Insoluble in Water

Turbidity in organic solvents

suggests inorganic salt

contamination.

The "Color-Purity" Correlation
The color of iodinated benzaldehydes is highly sensitive to storage conditions. The carbon-

iodine (

) bond is the weakest bond in the molecule (

50-60 kcal/mol), making it susceptible to homolytic cleavage by light.

Grade A (High Purity): Off-white to pale cream. Indicates minimal photon exposure and intact

aldehyde functionality.

Grade B (Passable): Light yellow. Minor iodine liberation or trace oxidation. Suitable for

crude reactions but may require recrystallization for sensitive catalysis.

Grade C (Degraded): Orange to Brown. Significant iodine detachment. The free iodine can

act as a radical inhibitor or oxidant in subsequent palladium cycles, poisoning the catalyst.
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Part 2: Physicochemical Characterization & QC
Melting Point Determination
Unlike its isomers which have well-established literature values (e.g., 2-iodobenzaldehyde, mp

37°C), 5-Chloro-2-iodobenzaldehyde is often synthesized de novo.

Expected Range: Typically 60°C – 80°C (Dependent on polymorph and purity).

Depression: A melting range

or a value significantly below the expected window indicates the presence of 5-chloro-2-
iodobenzyl alcohol (precursor) or solvent inclusion.

Spectral Validation (Self-Validating Protocol)
Visual inspection must be corroborated by spectral data.

¹H NMR (DMSO-d₆/CDCl₃):

Aldehyde Proton: Look for a distinct singlet at

10.0–10.3 ppm.

Impurity Check: A broad singlet at

13.0 ppm indicates carboxylic acid (oxidation). A doublet at

4.6 ppm indicates benzyl alcohol (incomplete oxidation during synthesis).

FT-IR:

Carbonyl Stretch (

): Sharp band at 1680–1700 cm⁻¹.

Absence Check: Ensure no broad

stretch (
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cm⁻¹) which would suggest moisture or alcohol contamination.

Part 3: Stability & Degradation Logic
The molecule faces two primary degradation pathways that alter its physical appearance:

Photo-deiodination and Aerobic Oxidation.

Degradation Mechanism Visualization
The following diagram illustrates the causal link between environmental exposure and physical

changes.
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Figure 1: Degradation pathways affecting physical appearance. Light exposure leads to

browning (iodine release), while air exposure leads to acid formation.

Part 4: Handling & Purification Protocols
Storage Requirements
To maintain the "Pale Yellow" appearance and chemical integrity:

Light Exclusion: Store in amber vials wrapped in aluminum foil.

Atmosphere: Flush headspace with Argon or Nitrogen after every use.

Temperature: Refrigerate at

.

Purification (Recrystallization)
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If the material appears brown or has a depressed melting point, perform the following

purification before use in sensitive catalytic cycles:

Dissolution: Dissolve the crude solid in a minimum amount of hot Ethanol or Ethyl Acetate.

Filtration: If the solution is cloudy (inorganic salts), filter while hot.

Crystallization: Add Hexanes dropwise until slight turbidity persists, then cool slowly to

.

Wash: Filter the crystals and wash with cold Hexanes to remove the yellow iodine-tinted

mother liquor.

Drying: Vacuum dry in the dark (avoid heat >40°C to prevent sublimation/degradation).

Quality Control Decision Tree
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Inspect Material

Is Color Pale Yellow/White?

Check Melting Point

Yes Recrystallize (EtOH/Hex)

No (Brown/Orange)

Is MP Sharp (<2°C range)?

Post-Purification

Release for Synthesis
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No
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Figure 2: QC workflow for assessing material suitability based on physical appearance and

melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (5-CHLORO-2-IODOPHENYL)METHANOL | 82386-90-1 [chemicalbook.com]

To cite this document: BenchChem. [Comprehensive Characterization Guide: 5-Chloro-2-
iodobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444130#physical-appearance-of-5-chloro-2-
iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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